dpq
dpq
The poly(ADP-ribose) polymerases (PARPs) form a family of enzymes with roles in DNA repair and apoptosis, particularly in response to reactive oxygen and nitrogen species. DPQ is a potent inhibitor of PARPs, inhibiting PARP1 with an IC50 value of 40 nM. It is approximately 10-fold less potent against PARP2. DPQ can be used in either cells or in animals.
Brand Name:
Vulcanchem
CAS No.:
129075-73-6
VCID:
VC20817139
InChI:
InChI=1S/C18H26N2O2/c21-18-16-7-6-8-17(15(16)9-10-19-18)22-14-5-4-13-20-11-2-1-3-12-20/h6-8H,1-5,9-14H2,(H,19,21)
SMILES:
C1CCN(CC1)CCCCOC2=CC=CC3=C2CCNC3=O
Molecular Formula:
C18H26N2O2
Molecular Weight:
302.4 g/mol
dpq
CAS No.: 129075-73-6
Cat. No.: VC20817139
Molecular Formula: C18H26N2O2
Molecular Weight: 302.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | The poly(ADP-ribose) polymerases (PARPs) form a family of enzymes with roles in DNA repair and apoptosis, particularly in response to reactive oxygen and nitrogen species. DPQ is a potent inhibitor of PARPs, inhibiting PARP1 with an IC50 value of 40 nM. It is approximately 10-fold less potent against PARP2. DPQ can be used in either cells or in animals. |
|---|---|
| CAS No. | 129075-73-6 |
| Molecular Formula | C18H26N2O2 |
| Molecular Weight | 302.4 g/mol |
| IUPAC Name | 5-(4-piperidin-1-ylbutoxy)-3,4-dihydro-2H-isoquinolin-1-one |
| Standard InChI | InChI=1S/C18H26N2O2/c21-18-16-7-6-8-17(15(16)9-10-19-18)22-14-5-4-13-20-11-2-1-3-12-20/h6-8H,1-5,9-14H2,(H,19,21) |
| Standard InChI Key | RVOUDNBEIXGHJY-UHFFFAOYSA-N |
| SMILES | C1CCN(CC1)CCCCOC2=CC=CC3=C2CCNC3=O |
| Canonical SMILES | C1CCN(CC1)CCCCOC2=CC=CC3=C2CCNC3=O |
| Appearance | Assay:≥99%A white to off-white solid |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator